Cas no 42877-11-2 (5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene)

5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene structure
42877-11-2 structure
Product name:5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
CAS No:42877-11-2
MF:C9H10NO4Cl
MW:231.633
MDL:MFCD25963416
CID:3371203
PubChem ID:11064282

5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 5-(CHLOROMETHYL)-1,2-DIMETHOXY-3-NITRO-
    • 5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
    • 42877-11-2
    • DTXSID501253104
    • EN300-1964537
    • MDL: MFCD25963416
    • Inchi: InChI=1S/C9H10ClNO4/c1-14-8-4-6(5-10)3-7(11(12)13)9(8)15-2/h3-4H,5H2,1-2H3
    • InChI Key: WFSXLEKNOFWVRE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 231.0298355Da
  • Monoisotopic Mass: 231.0298355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3Ų
  • XLogP3: 2.1

5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1964537-2.5g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
2.5g
$1539.0 2023-09-17
Enamine
EN300-1964537-10.0g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
10g
$3376.0 2023-05-31
Enamine
EN300-1964537-1g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
1g
$785.0 2023-09-17
Enamine
EN300-1964537-5.0g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
5g
$2277.0 2023-05-31
Enamine
EN300-1964537-0.1g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
0.1g
$691.0 2023-09-17
Enamine
EN300-1964537-1.0g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
1g
$785.0 2023-05-31
Enamine
EN300-1964537-5g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
5g
$2277.0 2023-09-17
Enamine
EN300-1964537-10g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
10g
$3376.0 2023-09-17
Enamine
EN300-1964537-0.25g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
0.25g
$723.0 2023-09-17
Enamine
EN300-1964537-0.5g
5-(chloromethyl)-1,2-dimethoxy-3-nitrobenzene
42877-11-2
0.5g
$754.0 2023-09-17

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